1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine

• IUPAC Name: [4-(3-methylphenyl)piperazin-1-yl]-(4-nitrophenyl)methanethione
• InChI: InChI=1S/C18H19N3O2S/c1-14-3-2-4-17(13-14)19-9-11-20(12-10-19)18(24)15-5-7-16(8-6-15)21(22)23/h2-8,13H,9-12H2,1H3
• InChI Key: DNEJRDKDKMADQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=S)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine is a piperazine derivative that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in a range of studies. In

Mechanism of Action

The mechanism of action of 1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine is not fully understood. However, studies have suggested that the compound may work by inhibiting various enzymes and signaling pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. Additionally, 1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to induce apoptosis in cancer cells by activating various signaling pathways. The compound has also been shown to have anti-microbial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine in lab experiments is its wide range of potential applications. The compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a versatile tool for researchers. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that the compound can be toxic to certain cell types at high concentrations, which may limit its use in some experiments.

Future Directions

There are many potential future directions for research involving 1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine. One area of interest is the development of new drugs based on the compound's anti-inflammatory and anti-cancer properties. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects. Finally, researchers may explore the use of 1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine can be achieved using various methods. One of the most common methods involves the reaction of 3-methylbenzylamine with 4-nitrobenzoyl isothiocyanate in the presence of a base. This reaction results in the formation of the desired compound, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine has been used in a range of scientific research applications. One of the most promising areas of research involves the compound's potential as a therapeutic agent for various diseases. Studies have shown that 1-(3-methylphenyl)-4-[(4-nitrophenyl)carbonothioyl]piperazine has anti-inflammatory, anti-cancer, and anti-microbial properties, making it a potential candidate for the development of new drugs.